Cas no 59887-91-1 (4H-1-Benzopyran-4-one, 5,7-dimethoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 5,7-dimethoxy-
• CAS No: 59887-91-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 838231
• PubChem ID: 12378005
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dimethoxy-
• 5,7-dimethoxychromen-4-one
• EN300-7356591
• DTXSID70495247
• SCHEMBL1472177
• Z1551916016
• 5,7-Dimethoxychromone
• 5,7-Dimethoxy-4H-1-benzopyran-4-one
• 5,7-Dimethoxy-4H-chromen-4-one
• 59887-91-1
• 5,7-dimethoxy-4-chromenone

• Inchi： 1S/C11H10O4/c1-13-7-5-9(14-2)11-8(12)3-4-15-10(11)6-7/h3-6H,1-2H3
• InChI Key： KTYBWRXYZHFNSL-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones